Cas no 80081-45-4 (Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI))

• Product Name: Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI)
• CAS No: 80081-45-4
• MF: C₄H₁₀N₄O₄
• MW: 178.146600246429
• CID: 723943
• PubChem ID: 73629
• Update Time: 2025-04-19

Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI)
• (2S,3S)-2,3-dihydroxybutanedihydrazide
• [S-(R*,R*)]-tartarohydrazide
• 80081-45-4
• DTXSID101190922
• Butanedioic acid, 2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]-
• NSC-57884
• NCIStruc1_000173
• (S-(R*,R*))-Tartarohydrazide
• EINECS 279-391-7
• NCGC00013698
• NCGC00096809-01
• NSC 57884
• NCGC00013698-02
• CCG-36286
• NCI57884
• CHEMBL1555929
• NCIStruc2_000096

• Inchi： 1S/C4H10N4O4/c5-7-3(11)1(9)2(10)4(12)8-6/h1-2,9-10H,5-6H2,(H,7,11)(H,8,12)/t1-,2-/m0/s1
• InChI Key： MDJZGXRFYKPSIM-LWMBPPNESA-N
• SMILES： O[C@H](C(NN)=O)[C@@H](C(NN)=O)O

Computed Properties

• Exact Mass: 178.07
• Monoisotopic Mass: 178.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151A^2
• XLogP3: -3.9

Experimental Properties

• Density: 1.626
• Boiling Point: 724.9°C at 760 mmHg
• Flash Point: 392.2°C
• Refractive Index: 1.608
• PSA: 150.70000
• LogP: -2.12960